Cas no 119729-95-2 ((hex-5-yn-2-yl)benzene)

• Product Name: (hex-5-yn-2-yl)benzene
• CAS No: 119729-95-2
• MF: C₁₂H₁₄
• MW: 158.239563465118
• CID: 1208678
• PubChem ID: 13067252
• Update Time: 2025-05-19

(hex-5-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-methyl-4-pentynyl)-
• (hex-5-yn-2-yl)benzene
• EN300-1861553
• 119729-95-2

• Inchi： 1S/C12H14/c1-3-4-8-11(2)12-9-6-5-7-10-12/h1,5-7,9-11H,4,8H2,2H3
• InChI Key： PLSNJPPSBVBTLG-UHFFFAOYSA-N
• SMILES： C(C)(C1C=CC=CC=1)CCC#C

Computed Properties

• Exact Mass: 158.109550447g/mol
• Monoisotopic Mass: 158.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Additional information on (hex-5-yn-2-yl)benzene

Recent Advances in the Application of 119729-95-2 and (hex-5-yn-2-yl)benzene in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 119729-95-2 and the product (hex-5-yn-2-yl)benzene have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug discovery, chemical probes, and material science. This research brief aims to summarize the latest findings and developments related to these compounds, providing insights into their synthesis, properties, and potential applications.

Recent studies have highlighted the role of 119729-95-2 as a key intermediate in the synthesis of biologically active molecules. Its unique chemical structure allows for versatile modifications, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized 119729-95-2 in the development of novel inhibitors targeting specific enzymes involved in disease pathways. The compound's stability and reactivity under various conditions have been extensively characterized, paving the way for its broader application in drug design.

(hex-5-yn-2-yl)benzene, on the other hand, has emerged as a promising candidate for click chemistry applications. Its alkyne functional group enables efficient conjugation with azide-containing molecules, facilitating the development of bioconjugates and probes for biological imaging. Recent publications have demonstrated the use of (hex-5-yn-2-yl)benzene in the labeling of biomolecules, such as proteins and nucleic acids, with high specificity and efficiency. This has opened new avenues for studying biological processes at the molecular level.

In addition to its applications in chemical biology, (hex-5-yn-2-yl)benzene has also been investigated for its potential in material science. Its incorporation into polymer matrices has been shown to enhance material properties, such as thermal stability and mechanical strength. Researchers are exploring its use in the development of advanced materials for biomedical applications, including drug delivery systems and tissue engineering scaffolds.

The synthesis of both 119729-95-2 and (hex-5-yn-2-yl)benzene has been optimized in recent studies to improve yield and purity. Novel catalytic systems and reaction conditions have been reported, enabling more efficient and sustainable production of these compounds. These advancements are critical for scaling up their use in industrial and research settings.

Looking ahead, the continued exploration of 119729-95-2 and (hex-5-yn-2-yl)benzene is expected to yield further breakthroughs in chemical biology and pharmaceutical research. Their unique properties and versatility make them valuable tools for addressing complex challenges in drug discovery and material science. Future studies will likely focus on expanding their applications and optimizing their performance in various contexts.